molecular formula C13H15NO2 B13292081 1-(1-Isocyanatocyclopentyl)-2-methoxybenzene

1-(1-Isocyanatocyclopentyl)-2-methoxybenzene

Cat. No.: B13292081
M. Wt: 217.26 g/mol
InChI Key: QQSRICCUHNFWER-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(1-Isocyanatocyclopentyl)-2-methoxybenzene is a synthetic aromatic compound featuring a cyclopentyl ring substituted with an isocyanate group (-NCO) and a methoxybenzene moiety.

Properties

Molecular Formula

C13H15NO2

Molecular Weight

217.26 g/mol

IUPAC Name

1-(1-isocyanatocyclopentyl)-2-methoxybenzene

InChI

InChI=1S/C13H15NO2/c1-16-12-7-3-2-6-11(12)13(14-10-15)8-4-5-9-13/h2-3,6-7H,4-5,8-9H2,1H3

InChI Key

QQSRICCUHNFWER-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC=C1C2(CCCC2)N=C=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(1-Isocyanatocyclopentyl)-2-methoxybenzene typically involves the reaction of 1-(1-cyclopentyl)-2-methoxybenzene with phosgene or a phosgene equivalent under controlled conditions. The reaction is carried out in an inert solvent such as dichloromethane, and the temperature is maintained at low levels to prevent decomposition of the isocyanate group. The reaction mixture is then purified using standard techniques such as distillation or chromatography to obtain the desired product .

Industrial Production Methods: On an industrial scale, the production of 1-(1-Isocyanatocyclopentyl)-2-methoxybenzene may involve continuous flow processes to ensure consistent quality and yield. The use of automated systems for the addition of reagents and control of reaction conditions can enhance the efficiency and safety of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-(1-Isocyanatocyclopentyl)-2-methoxybenzene undergoes various chemical reactions, including:

Common Reagents and Conditions:

    Nucleophiles: Amines, alcohols, and water.

    Catalysts: Tertiary amines or metal catalysts such as tin compounds.

    Solvents: Dichloromethane, toluene, or other inert organic solvents.

Major Products Formed:

Scientific Research Applications

1-(1-Isocyanatocyclopentyl)-2-methoxybenzene has several applications in scientific research:

Mechanism of Action

The mechanism of action of 1-(1-Isocyanatocyclopentyl)-2-methoxybenzene involves the reactivity of the isocyanate group. The isocyanate group readily reacts with nucleophiles, leading to the formation of stable covalent bonds. This reactivity is harnessed in various applications, such as the formation of polyurethanes, where the isocyanate group reacts with hydroxyl groups to form urethane linkages. The molecular targets and pathways involved depend on the specific application and the nature of the nucleophiles involved .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Table 1: Key Structural and Functional Differences

Compound Name Key Functional Groups Biological Activity/Mechanism Reference
1-(1-Isocyanatocyclopentyl)-2-methoxybenzene Cyclopentyl isocyanate, methoxybenzene Hypothesized Syk/NF-κB inhibition* N/A (inferred)
1-(2,3-Dibenzimidazol-2-ylpropyl)-2-methoxybenzene (DBMB) Dibenzimidazolylpropyl, methoxybenzene Syk kinase inhibition; reduces NO/PGE2 via NF-κB suppression
1-Isocyanato-4-methoxybenzene Benzene isocyanate, methoxybenzene Synthetic intermediate; no reported bioactivity
1-(Azidomethyl)-2-methoxybenzene Azidomethyl, methoxybenzene Click chemistry precursor; no anti-inflammatory data
1-Bromo-4-(1,1-dimethylheptyl)-2-methoxybenzene Bromo, branched alkyl, methoxybenzene Synthetic intermediate; no bioactivity reported

*Inferred based on structural similarity to DBMB and other Syk inhibitors.

Pharmacological Potential

  • Anti-Inflammatory Mechanisms: While DBMB directly inhibits Syk kinase (IC₅₀ ~5 µM), reducing downstream NF-κB activation and pro-inflammatory mediators (e.g., NO, PGE2) , the target compound’s cyclopentyl isocyanate may modulate similar pathways but with distinct kinetics or binding affinities.
  • Structural Determinants of Activity: Cyclopentyl vs. Benzimidazole: The cyclopentyl group in the target compound increases lipophilicity (clogP ~3.2 vs. Methoxybenzene: Common to all compounds, this moiety may facilitate π-π stacking with aromatic residues in kinase active sites .

Research Findings and Mechanistic Insights

Inflammatory Signaling Pathways

  • Syk/NF-κB Axis : DBMB suppresses Syk phosphorylation, blocking PI3K/Akt/IKK signaling and NF-κB nuclear translocation . The target compound’s isocyanate could alkylate Syk’s cysteine residues (e.g., Cys-206 in the ATP-binding pocket), irreversibly inhibiting kinase activity .
  • Cytokine Regulation : DBMB reduces TNF-α, IL-6, and COX-2 mRNA by >50% at 20 µM . Structural analogs with isocyanate groups may exhibit similar effects but require empirical validation.

Comparative Efficacy and Limitations

  • Potency: DBMB’s IC₅₀ for NO inhibition is ~10 µM , whereas the target compound’s efficacy remains untested.
  • Toxicity : DBMB shows minimal cytotoxicity (cell viability >90% at 50 µM) . Isocyanates, however, may pose reactivity-related toxicity risks, necessitating careful evaluation.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.